Cas no 39104-19-3 (4-Benzotriazol-1-yl-phenol)

• Product Name: 4-Benzotriazol-1-yl-phenol
• CAS No: 39104-19-3
• MF: C₁₂H₉N₃O
• MW: 211.219362020493
• CID: 2113776
• Update Time: 2023-08-04

4-Benzotriazol-1-yl-phenol Chemical and Physical Properties

Names and Identifiers

• 4-(1H-benzotriazol-1-yl)Phenol
• 4-benzotriazol-1-yl-phenol
• 4-Benzotriazol-1-yl-phenol

• Inchi： 1S/C12H9N3O/c16-10-7-5-9(6-8-10)15-12-4-2-1-3-11(12)13-14-15/h1-8,16H
• InChI Key： OGTQJMALTRZWID-UHFFFAOYSA-N
• SMILES： OC1C=CC(=CC=1)N1C2C=CC=CC=2N=N1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 240
• XLogP3: 2.4
• Topological Polar Surface Area: 50.9